Cas no 18833-70-0 (2-chloro-11-{[3-(dimethylammonio)propyl]sulfanyl}-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolinium dichloride)

• Product name: 2-chloro-11-{[3-(dimethylammonio)propyl]sulfanyl}-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolinium dichloride
• CAS No: 18833-70-0
• MF: C₁₉H₂₇Cl₃N₂S
• MW: 421.855080842972
• CID: 1379987
• PubChem ID: 29291

2-chloro-11-{[3-(dimethylammonio)propyl]sulfanyl}-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolinium dichloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-11-{[3-(dimethylammonio)propyl]sulfanyl}-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolinium dichloride
• 3-[(2-chloro-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolin-5-ium-11-yl)sulfanyl]propyl-dimethylazanium,dichloride
• 6H-Cyclohepta(b)quinoline, 2-chloro-11-((3-(dimethylamino)propyl)thio)-7,8,9,10-tetrahydro-, dihydrochloride
• 18833-70-0

• Inchi： InChI=1S/C19H25ClN2S.2ClH/c1-22(2)11-6-12-23-19-15-7-4-3-5-8-17(15)21-18-10-9-14(20)13-16(18)19;;/h9-10,13H,3-8,11-12H2,1-2H3;2*1H
• InChI Key： FNYNHBCVAUXHSO-UHFFFAOYSA-N
• SMILES： C[NH+](C)CCCSC1=C2CCCCCC2=[NH+]C3=C1C=C(C=C3)Cl.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 392.885
• Monoisotopic Mass: 420.096053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 20